5-Methoxy-2-(1H-pyrazol-1-YL)benzoic acid
Overview
Description
The compound “5-Methoxy-2-(1H-pyrazol-1-YL)benzoic acid” is a complex organic molecule that contains a benzene ring substituted with a methoxy group (OCH3) at the 5th position and a pyrazol group at the 2nd position. The benzoic acid moiety suggests that this compound has acidic properties .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a benzene ring, which contributes to its stability and influences its chemical reactivity. The methoxy group is an electron-donating group, which can activate the benzene ring towards electrophilic aromatic substitution. The pyrazol group is a heterocyclic aromatic organic compound that contains two nitrogen atoms .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. The benzoic acid could undergo reactions typical of carboxylic acids, such as esterification or amide formation. The methoxy group might be involved in ether cleavage reactions under acidic conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of a carboxylic acid group would likely make the compound acidic and polar, which could influence its solubility in different solvents .Scientific Research Applications
Antibacterial Activity 5-Methoxy-2-(1H-pyrazol-1-YL)benzoic acid and its derivatives have been studied for their antibacterial properties. For instance, Rai et al. (2009) synthesized novel compounds by cyclization of substituted-benzoic acid N'-[1-(5-chloro-2-methoxy-phenyl)-5-methyl-1H-pyrazole-4-carbonyl]-hydrazide. These compounds showed significant antibacterial activity against various bacteria, such as Bacillus subtilis and Staphylococcus aureus (Rai, Narayanaswamy, Shashikanth, & Arunachalam, 2009).
Antifungal and SDH Inhibition Liu et al. (2020) reported on the synthesis of 5-(nicotinamido)-1-phenyl-1H-pyrazole-4-carboxylic acid derivatives with significant antifungal activity against fruit and crop disease fungi. These compounds also exhibited inhibitory effects against SDH enzymes, suggesting potential for agricultural applications (Liu et al., 2020).
Optical Properties The study of optical properties of derivatives is another area of research. Jiang et al. (2012) synthesized novel derivatives and analyzed their UV-vis absorption and fluorescence spectral characteristics. These properties are vital in the development of optical materials (Jiang, Liu, Lv, & Zhao, 2012).
Nonlinear Optical (NLO) Materials Chandrakantha et al. (2013) synthesized N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates and found them to be potential candidates for optical limiting applications. This suggests their utility in developing advanced optical technologies (Chandrakantha, Isloor, Sridharan, Philip, Shetty, & Padaki, 2013).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-methoxy-2-pyrazol-1-ylbenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O3/c1-16-8-3-4-10(9(7-8)11(14)15)13-6-2-5-12-13/h2-7H,1H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKIHMOIUVBGYTC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)N2C=CC=N2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101269999 | |
Record name | 5-Methoxy-2-(1H-pyrazol-1-yl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101269999 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1214622-45-3 | |
Record name | 5-Methoxy-2-(1H-pyrazol-1-yl)benzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1214622-45-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Methoxy-2-(1H-pyrazol-1-yl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101269999 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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